Cas no 852143-84-1 (N-(2-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 852143-84-1
• MF: C₂₂H₂₃N₅O₂S
• MW: 421.51532292366
• CID: 5889424
• PubChem ID: 4601966
• Update Time: 2025-07-16

N-(2-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• Acetamide, N-(2-ethoxyphenyl)-2-[[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]thio]-
• 852143-84-1
• N-(2-ethoxyphenyl)-2-[[4-ethyl-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• AKOS024592236
• N-(2-ethoxyphenyl)-2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• F0653-0171
• N-(2-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C22H23N5O2S/c1-3-27-21(16-13-23-17-10-6-5-9-15(16)17)25-26-22(27)30-14-20(28)24-18-11-7-8-12-19(18)29-4-2/h5-13,23H,3-4,14H2,1-2H3,(H,24,28)
• InChI Key： NDSDHFQAJRCIST-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CSC1N(CC)C(C2C3=C(NC=2)C=CC=C3)=NN=1

Computed Properties

• Exact Mass: 421.15724617g/mol
• Monoisotopic Mass: 421.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 12.41±0.70(Predicted)

Additional information on N-(2-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Comprehensive Analysis of N-(2-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS 852143-84-1)

The compound N-(2-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide, identified by its CAS number 852143-84-1, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This molecule integrates a 1H-indole moiety, a 1,2,4-triazole ring, and an acetamide functional group, making it a subject of interest for its unique properties and applications. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in targeting specific enzymatic pathways.

In recent years, the demand for novel heterocyclic compounds like N-(2-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide has surged due to their versatility in medicinal chemistry. The 1,2,4-triazole scaffold, in particular, is renowned for its bioactivity, often serving as a core structure in antifungal, antibacterial, and anti-inflammatory agents. Coupled with the indole group—a common motif in natural products—this compound exhibits promising interactions with biological targets, sparking curiosity about its mechanism of action.

One of the most frequently searched questions in the field revolves around the synthetic pathways for CAS 852143-84-1. Researchers are keen to understand the optimal conditions for its preparation, including solvent choices, catalysts, and reaction temperatures. The presence of the sulfanyl (thioether) linkage in the structure adds complexity to its synthesis, requiring precise control to avoid side reactions. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis methods, aligning with global sustainability trends.

The pharmacological potential of N-(2-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is another hot topic. Preliminary studies suggest its affinity for kinase inhibitors and G-protein-coupled receptors (GPCRs), which are critical in treating cancers and neurological disorders. This aligns with the growing interest in precision medicine, where tailored therapies are developed based on molecular profiling. The compound’s ethyl and ethoxy substituents further modulate its lipophilicity, influencing its bioavailability and membrane permeability—a key consideration in drug design.

From an analytical perspective, characterizing CAS 852143-84-1 involves advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are essential for verifying purity and structural integrity, especially given the compound’s intricate architecture. The rise of computational chemistry tools has also enabled virtual screening of derivatives, accelerating the discovery of analogs with enhanced efficacy.

In the context of intellectual property, N-(2-ethoxyphenyl)-2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide has garnered attention for its patentability. Companies and academic institutions are actively filing patents covering its synthesis, formulations, and therapeutic uses. This reflects the competitive landscape of biopharmaceutical innovation, where novel chemical entities are highly valued.

Looking ahead, the compound’s role in combinatorial chemistry and high-throughput screening platforms is poised to expand. Its modular structure allows for facile derivatization, enabling the creation of diverse libraries for biological testing. As the scientific community continues to explore its applications, CAS 852143-84-1 stands as a testament to the intersection of organic chemistry and life sciences, offering a wealth of opportunities for future research.